1,2,6,7-Tetrachlorodibenzofuran
Overview
Description
1,2,6,7-Tetrachlorodibenzofuran is a member of the Chlorinated dibenzofurans (CDFs) family, which contains one to eight chlorine atoms attached to the carbon atoms of the parent chemical, dibenzofuran . The CDF family contains 135 individual compounds (known as congeners) with varying harmful health and environmental effects .
Synthesis Analysis
The reaction mechanisms between 2,3,7,8-tetrachlorodibenzofuran (TCDF) and the methylidyne radical (CH) have been systematically investigated . The CH radical can attack the C–X (X = C, Cl, H, O) bonds of TCDF via the insertion modes, resulting in the formation of 13 products .
Molecular Structure Analysis
The molecular formula of this compound is C12H4Cl4O . The structure can be viewed using Java or Javascript .
Chemical Reactions Analysis
The reaction of the TCDF with hydrogen peroxide (H2O2) and its anion has been investigated theoretically . The CH radical can attack the C–X (X = C, Cl, H, O) bonds of TCDF via the insertion modes, resulting in the formation of 13 products .
Physical and Chemical Properties Analysis
The molecular weight of this compound is 306.0 g/mol . The density is 1.625g/cm3 and the boiling point is 421.2ºC at 760mmHg .
Scientific Research Applications
Metabolism and Excretion
- 1,2,6,7-Tetrachlorodibenzofuran (TCDF) undergoes metabolism in organisms, leading to the formation of various metabolites. For instance, in rats, major biliary metabolites of TCDF have been identified, suggesting complex metabolic pathways (Burka, McGown, & Tomer, 1990).
- The compound also exhibits specific patterns of distribution and excretion in animals. Studies on rats show that TCDF is absorbed, distributed, and excreted primarily through feces, with the liver being a major depot (Birnbaum, Decad, & Matthews, 1980).
Teratogenic Effects
- Research has demonstrated teratogenic effects of TCDF in animals. For example, treatment of pregnant mice with TCDF resulted in dose-related increases in fetal malformations, such as cleft palates and hydronephrosis (Weber, Lamb, Harris, & Moore, 1984).
Biochemical and Cellular Impact
- TCDF can influence biochemical pathways and cellular processes. Studies on human breast cancer cell lines have shown that TCDF, among other related compounds, can inhibit proliferation and induce specific enzymatic activities, suggesting potential applications in chemotherapy (Zhang et al., 2009).
- The compound's effects on enzyme induction and receptor antagonism in various animal models, including mice and Drosophila, have been explored, indicating its complex interaction with biological systems (Bannister & Safe, 1987).
Environmental Impact
- TCDF's environmental fate and bioavailability have been a subject of study. Research in littoral enclosures over a three-year period demonstrated the compound's redistribution to bottom sediments and its decreasing bioavailability over time (Currie, Fairchild, Holoka, & Muir, 2000).
Genetic Activity
- Studies have investigated the genetic activity of TCDF and related compounds, revealing their potential impact on genetic processes (Fahrig, Nilsson, & Rappe, 1978).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
1,2,6,7-tetrachlorodibenzofuran | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H4Cl4O/c13-6-3-4-8-9(10(6)15)5-1-2-7(14)11(16)12(5)17-8/h1-4H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AUEWYHHKDYUYMI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C2=C1C3=C(O2)C=CC(=C3Cl)Cl)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H4Cl4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701003707 | |
Record name | 1,2,6,7-Tetrachlorodibenzo[b,d]furan | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701003707 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
306.0 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
55722-27-5, 83704-25-0 | |
Record name | Tetrachlorodibenzofuran | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0055722275 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,2,6,7-Tetrachlorodibenzofuran | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0083704250 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,2,6,7-Tetrachlorodibenzo[b,d]furan | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701003707 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,2,6,7-TETRACHLORODIBENZOFURAN | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/L90232K9SM | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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